![molecular formula C16H14ClN3O2 B3848324 2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide](/img/structure/B3848324.png)
2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide
Overview
Description
2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide, also known as BCA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BCA is a hydrazine derivative that exhibits a variety of biochemical and physiological effects, making it a promising candidate for drug development and other research applications.
Mechanism of Action
The mechanism of action of 2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation and cancer progression. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound exhibits a variety of biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and migration of cancer cells. Additionally, this compound has been shown to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide is its versatility in various research applications. It has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for drug development and other research applications. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are many potential future directions for research involving 2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide. One area of interest is the development of this compound-based drugs for the treatment of various diseases, such as cancer and inflammatory disorders. Another area of interest is the use of this compound as a diagnostic tool for cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.
Scientific Research Applications
2-(2-benzylidenehydrazino)-N-(4-chlorobenzyl)-2-oxoacetamide has been studied extensively for its potential applications in drug development. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the treatment of various diseases. This compound has also been studied for its potential use as a diagnostic tool for cancer and other diseases.
properties
IUPAC Name |
N'-[(E)-benzylideneamino]-N-[(4-chlorophenyl)methyl]oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O2/c17-14-8-6-13(7-9-14)10-18-15(21)16(22)20-19-11-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,18,21)(H,20,22)/b19-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRJHPVHCYTFIZ-YBFXNURJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=NNC(=O)C(=O)NCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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